Cas no 728024-47-3 (1H-1,2,3-Triazole-4,5-dimethanol, 1-(4-fluorophenyl)-)

• Product Name: 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4-fluorophenyl)-
• CAS No: 728024-47-3
• MF: C₁₀H₁₀FN₃O₂
• MW: 223.203705310822
• CID: 3102338
• PubChem ID: 4912831
• Update Time: 2025-04-21

1H-1,2,3-Triazole-4,5-dimethanol, 1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4,5-dimethanol, 1-(4-fluorophenyl)-
• 728024-47-3
• DTXSID401225330
• (1-(4-Fluorophenyl)-1H-1,2,3-triazole-4,5-diyl)dimethanol
• BSCSIZOVBBYABS-UHFFFAOYSA-N
• [1-(4-fluorophenyl)-1{H}-1,2,3-triazole-4,5-diyl]dimethanol
• 1-(4-Fluorophenyl)-1H-1,2,3-triazole-4,5-dimethanol
• CS-0322530
• [1-(4-fluorophenyl)-1H-1,2,3-triazole-4,5-diyl]dimethanol
• STK781909
• AKOS001748973
• [1-(4-FLUOROPHENYL)-4-(HYDROXYMETHYL)-1H-1,2,3-TRIAZOL-5-YL]METHANOL

• Inchi： 1S/C10H10FN3O2/c11-7-1-3-8(4-2-7)14-10(6-16)9(5-15)12-13-14/h1-4,15-16H,5-6H2
• InChI Key： BSCSIZOVBBYABS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CO)=C(CO)N=N1

Computed Properties

• Exact Mass: 223.07570473Da
• Monoisotopic Mass: 223.07570473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.2Ų